![molecular formula C17H20N2O3 B268835 4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B268835.png)
4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide
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Overview
Description
4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide, commonly known as PD173074, is a small molecule inhibitor that has gained attention in the field of cancer research due to its potential as a targeted therapy. PD173074 has been found to specifically inhibit the activity of fibroblast growth factor receptor (FGFR), which plays a crucial role in the growth and survival of cancer cells.
Mechanism of Action
PD173074 works by binding to the ATP-binding site of 4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide, preventing the receptor from phosphorylating downstream signaling molecules. This disruption of the this compound signaling pathway ultimately leads to decreased cell proliferation and increased cell death.
Biochemical and Physiological Effects:
PD173074 has been shown to have significant effects on cancer cell growth and survival. In addition to its inhibition of this compound activity, PD173074 has also been found to induce apoptosis (programmed cell death) in cancer cells. This dual mechanism of action makes PD173074 a promising candidate for targeted cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of PD173074 is its specificity for 4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide inhibition, which allows for targeted therapy with minimal off-target effects. However, one limitation of PD173074 is its relatively low potency compared to other this compound inhibitors. Additionally, PD173074 has poor solubility in aqueous solutions, which can make it difficult to administer in laboratory experiments.
Future Directions
There are several potential future directions for research on PD173074. One area of interest is the development of more potent 4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide inhibitors with improved solubility and bioavailability. Additionally, further studies are needed to determine the optimal dosing and administration of PD173074 in cancer patients. Finally, research on the potential use of PD173074 in combination with other cancer therapies is also an important area of future investigation.
Synthesis Methods
PD173074 can be synthesized through a multi-step process involving the reaction of various chemical reagents. The exact steps and conditions for synthesis may vary depending on the specific laboratory and equipment used.
Scientific Research Applications
PD173074 has been extensively studied for its potential as a targeted therapy in cancer treatment. Research has shown that PD173074 can effectively inhibit the activity of 4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide, which is overexpressed in many types of cancer cells. This inhibition can lead to decreased cell proliferation and increased cell death, ultimately leading to tumor regression.
properties
Molecular Formula |
C17H20N2O3 |
---|---|
Molecular Weight |
300.35 g/mol |
IUPAC Name |
4-(2-ethoxyethoxy)-N-(pyridin-3-ylmethyl)benzamide |
InChI |
InChI=1S/C17H20N2O3/c1-2-21-10-11-22-16-7-5-15(6-8-16)17(20)19-13-14-4-3-9-18-12-14/h3-9,12H,2,10-11,13H2,1H3,(H,19,20) |
InChI Key |
ITMDLHCOHPTRMZ-UHFFFAOYSA-N |
SMILES |
CCOCCOC1=CC=C(C=C1)C(=O)NCC2=CN=CC=C2 |
Canonical SMILES |
CCOCCOC1=CC=C(C=C1)C(=O)NCC2=CN=CC=C2 |
Origin of Product |
United States |
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